Cas no 2680832-15-7 (8-(2,2,2-trifluoroacetamido)-1,4-dioxaspiro4.5decane-8-carboxylic acid)

• Product Name: 8-(2,2,2-trifluoroacetamido)-1,4-dioxaspiro4.5decane-8-carboxylic acid
• CAS No: 2680832-15-7
• MF: C₁₁H₁₄F₃NO₅
• MW: 297.227774143219
• CID: 5635848
• PubChem ID: 165922390
• Update Time: 2025-05-23

8-(2,2,2-trifluoroacetamido)-1,4-dioxaspiro4.5decane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-(2,2,2-trifluoroacetamido)-1,4-dioxaspiro[4.5]decane-8-carboxylic acid
• EN300-28289606
• 2680832-15-7
• 8-(2,2,2-trifluoroacetamido)-1,4-dioxaspiro4.5decane-8-carboxylic acid

• Inchi： 1S/C11H14F3NO5/c12-11(13,14)7(16)15-9(8(17)18)1-3-10(4-2-9)19-5-6-20-10/h1-6H2,(H,15,16)(H,17,18)
• InChI Key： DIOPWVNDCXLALS-UHFFFAOYSA-N
• SMILES： FC(C(NC1(C(=O)O)CCC2(CC1)OCCO2)=O)(F)F

Computed Properties

• Exact Mass: 297.08240703g/mol
• Monoisotopic Mass: 297.08240703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 8-(2,2,2-trifluoroacetamido)-1,4-dioxaspiro4.5decane-8-carboxylic acid

8-(2,2,2-Trifluoroacetamido)-1,4-Dioxaspiro[4.5]Decane-8-Carboxylic Acid: A Comprehensive Overview

The compound 8-(2,2,2-trifluoroacetamido)-1,4-dioxaspiro[4.5]decane-8-carboxylic acid (CAS No. 2680832-15-7) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by their unique structural features where two rings are joined by a single atom. The presence of the dioxaspiro[4.5]decane framework and the trifluoroacetamido group makes this molecule particularly interesting for researchers in the fields of organic chemistry, pharmacology, and materials science.

Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to mimic complex biological molecules and interact with target receptors in a highly specific manner. The dioxaspiro[4.5]decane core of this compound provides a rigid and versatile scaffold that can be further modified to enhance its bioavailability and pharmacokinetic properties. The trifluoroacetamido group, on the other hand, introduces electron-withdrawing effects that can modulate the reactivity and stability of the molecule.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The use of trifluoroacetic acid derivatives as intermediates has been shown to significantly influence the yield and purity of the final product. Researchers have also explored alternative synthetic routes using microwave-assisted synthesis and continuous flow reactors to optimize the production process.

One of the most promising applications of 8-(2,2,2-trifluoroacetamido)-1,4-dioxaspiro[4.5]decane-8-carboxylic acid lies in its potential as a building block for advanced materials. Its unique combination of rigidity and functional groups makes it an ideal candidate for constructing supramolecular assemblies and stimuli-responsive materials. Recent experiments have demonstrated its ability to form self-assembled monolayers on various substrates, which could be exploited in nanotechnology and sensor development.

From a pharmacological perspective, this compound has shown moderate activity against several enzymes involved in metabolic pathways. Its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) suggests potential applications in anti-inflammatory therapies. However, further studies are required to evaluate its selectivity and toxicity profile before it can be considered for clinical trials.

The structural versatility of 8-(2,2,2-trifluoroacetamido)-1,4-dioxaspiro[4.5]decane-8-carboxylic acid also makes it a valuable tool in combinatorial chemistry. By modifying the substituents on the spiro ring or altering the functional groups attached to it, researchers can generate a library of derivatives with diverse biological activities. This approach has been successfully employed in high-throughput screening campaigns aimed at discovering novel drug candidates.

In conclusion, 8-(2,2,2-trifluoroacetamido)-1,4-dioxaspiro[4.5]decane-8-carboxylic acid represents a fascinating example of how structural complexity can lead to functional diversity in chemical compounds. With ongoing advancements in synthetic methods and an increasing understanding of its biological properties, this compound is poised to play a significant role in future scientific discoveries.